1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl-

• Molecular Formula: C10H9N5
• Molecular Weight: 199.21 g/mol
• IUPAC Name: N-(1H-imidazol-2-yl)-3H-benzimidazol-5-amine
• InChI: InChI=1S/C10H9N5/c1-2-8-9(14-6-13-8)5-7(1)15-10-11-3-4-12-10/h1-6H,(H,13,14)(H2,11,12,15)
• InChI Key: NFSIDEIKDWWMOX-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1NC3=NC=CN3)NC=N2
• synonyms: 1H-Benzimidazol-5-amine,N-1H-imidazol-2-yl-(9CI)
• CAS No.: 185312-13-4

Description

1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been found to exhibit certain biochemical and physiological effects, which have led to its investigation as a potential therapeutic agent.

Mechanism of Action

The mechanism of action of 1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and division. This inhibition leads to the induction of apoptosis in cancer cells, which is thought to be the mechanism behind its potential anticancer effects.
Biochemical and Physiological Effects:
Studies have shown that 1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- has certain biochemical and physiological effects. It has been found to exhibit antioxidant properties, which could potentially be useful in the treatment of oxidative stress-related diseases. Additionally, it has been shown to have anti-inflammatory effects, which could be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- in lab experiments is its relatively simple synthesis method. Additionally, it has been found to exhibit promising anticancer effects, which could potentially lead to the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for research on 1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl-. One area of research could be the development of new anticancer treatments based on this compound. Additionally, further investigation into its antioxidant and anti-inflammatory properties could potentially lead to the development of new treatments for oxidative stress-related and inflammatory diseases. Another area of research could be the investigation of its potential toxicity and safety profile, which could be important for determining its potential clinical applications.
In conclusion, 1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit promising anticancer effects, as well as antioxidant and anti-inflammatory properties. Further research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- involves the reaction of 1,2-diaminobenzene with imidazole in the presence of a catalyst. This reaction results in the formation of the desired compound, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

1H-Benzimidazol-6-amine, N-1H-imidazol-2-yl- has been investigated for its potential applications in various fields of scientific research. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that this compound has the ability to induce apoptosis (programmed cell death) in cancer cells, which could potentially lead to the development of new cancer treatments.